![molecular formula C17H22N2O2 B4885609 1-cyclopropyl-N-(2-methylbenzyl)-6-oxo-3-piperidinecarboxamide](/img/structure/B4885609.png)
1-cyclopropyl-N-(2-methylbenzyl)-6-oxo-3-piperidinecarboxamide
Overview
Description
1-cyclopropyl-N-(2-methylbenzyl)-6-oxo-3-piperidinecarboxamide is a synthetic compound that belongs to the class of piperidinecarboxamide derivatives. It has gained significant attention in the scientific community due to its potential use in the treatment of various diseases.
Mechanism of Action
The mechanism of action of 1-cyclopropyl-N-(2-methylbenzyl)-6-oxo-3-piperidinecarboxamide is not fully understood. However, it is believed to act through the inhibition of specific enzymes and receptors involved in various physiological processes. The compound has been shown to inhibit the activity of histone deacetylases, which play a critical role in gene expression and cellular differentiation. Additionally, it has been reported to modulate the activity of various neurotransmitter receptors, including GABA and glutamate receptors, which are involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
1-cyclopropyl-N-(2-methylbenzyl)-6-oxo-3-piperidinecarboxamide has been shown to have various biochemical and physiological effects. The compound has been reported to induce apoptosis in cancer cells, reduce inflammation, and improve cognitive function in animal models. Additionally, it has been shown to modulate the activity of various neurotransmitter receptors, which may have implications for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 1-cyclopropyl-N-(2-methylbenzyl)-6-oxo-3-piperidinecarboxamide in lab experiments include its high yield and purity, as well as its potential use in the treatment of various diseases. However, the limitations of using the compound include its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of 1-cyclopropyl-N-(2-methylbenzyl)-6-oxo-3-piperidinecarboxamide. These include further investigation into its mechanism of action, the development of more efficient synthesis methods, and the evaluation of its efficacy in clinical trials. Additionally, the compound may have potential applications in the treatment of other diseases, including autoimmune disorders and metabolic diseases.
Scientific Research Applications
1-cyclopropyl-N-(2-methylbenzyl)-6-oxo-3-piperidinecarboxamide has been extensively studied for its potential use in the treatment of various diseases, including cancer, neurodegenerative diseases, and infectious diseases. The compound has shown promising results in preclinical studies, demonstrating its efficacy in inhibiting the growth of cancer cells, reducing inflammation, and improving cognitive function in animal models.
properties
IUPAC Name |
1-cyclopropyl-N-[(2-methylphenyl)methyl]-6-oxopiperidine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O2/c1-12-4-2-3-5-13(12)10-18-17(21)14-6-9-16(20)19(11-14)15-7-8-15/h2-5,14-15H,6-11H2,1H3,(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLMKRMNTKNKVKF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CNC(=O)C2CCC(=O)N(C2)C3CC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
36.8 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49718823 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
1-cyclopropyl-N-(2-methylbenzyl)-6-oxo-3-piperidinecarboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.